Cas no 1393822-81-5 (lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide)

• Product Name: lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide
• CAS No: 1393822-81-5
• MF: C₁₄H₂₄BClLiNO₃
• MW: 307.550263404846
• CID: 4698389
• PubChem ID: 56973062
• Update Time: 2025-07-02

lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide Chemical and Physical Properties

Names and Identifiers

• LITHIUM (3-CHLOROPYRIDIN-2-YL)TRIISOPROPOXYBORATE
• lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide

• Inchi： 1S/C14H24BClNO3.Li/c1-10(2)18-15(19-11(3)4,20-12(5)6)14-13(16)8-7-9-17-14;/h7-12H,1-6H3;/q-1;+1
• InChI Key： XFZMIMOMJVHROC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1[B-](OC(C)C)(OC(C)C)OC(C)C.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 269
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide

Research Briefing on Lithium(1+) Ion (3-Chloropyridin-2-yl)Tris(Propan-2-yloxy)Boranuide (CAS: 1393822-81-5)

Lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide (CAS: 1393822-81-5) is a novel boron-containing compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique boranuide structure, has shown promising potential in various applications, including catalysis, drug delivery, and as a key intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, properties, and potential applications in the biomedical field.

Recent studies have highlighted the synthetic versatility of lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide. A 2023 publication in the Journal of Organic Chemistry detailed an optimized synthetic route for this compound, emphasizing its high yield and purity under mild reaction conditions. The study also explored its stability in various solvents, noting its exceptional solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. These properties make it an attractive candidate for further chemical modifications and applications in medicinal chemistry.

In the context of drug discovery, lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide has been investigated as a potential scaffold for the development of kinase inhibitors. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating the activity of specific tyrosine kinases, which are implicated in various cancers. The compound's ability to form stable complexes with metal ions, particularly lithium, further enhances its utility in designing targeted therapies with reduced off-target effects.

Another area of interest is the compound's role in boron neutron capture therapy (BNCT), an emerging treatment modality for certain types of cancer. Research conducted at the University of Tokyo in 2024 revealed that lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide exhibits favorable pharmacokinetic properties, including selective accumulation in tumor tissues. This finding underscores its potential as a boron delivery agent in BNCT, where the precise targeting of tumor cells is critical for therapeutic success.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide. Current efforts are focused on improving its synthetic scalability and addressing potential toxicity concerns. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the compound's transition from the laboratory to clinical applications.

In conclusion, lithium(1+) ion (3-chloropyridin-2-yl)tris(propan-2-yloxy)boranuide represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique chemical properties and diverse applications position it as a valuable tool for drug discovery and therapeutic development. Continued research and innovation will be essential to fully realize its potential in addressing unmet medical needs.